Cas no 676608-50-7 (2-(2-methoxy-5-methylphenyl)acetaldehyde)

• Product Name: 2-(2-methoxy-5-methylphenyl)acetaldehyde
• CAS No: 676608-50-7
• Molecular Formula: C₁₀H₁₂O₂
• Molecular Weight: 164.201083183289
• CID: 1720977
• PubChem ID: 21578674

2-(2-methoxy-5-methylphenyl)acetaldehyde Properties

Names and Identifiers

• 2-(2-methoxy-5-methylphenyl)acetaldehyde
• CTK9A0107
• AKOS012090852
• (2-methoxy-5-methylphenyl)acetaldehyde
• (2-methoxy-5-methyl-phenyl)-acetaldehyde
• (2-Methoxy-5-methyl-phenyl)-acetaldehyd
• KB-162445
• CTK9A0107; AKOS012090852; (2-methoxy-5-methylphenyl)acetaldehyde; (2-methoxy-5-methyl-phenyl)-acetaldehyde; (2-Methoxy-5-methyl-phenyl)-acetaldehyd; KB-162445;
• 676608-50-7
• DTXSID80616042
• EN300-1851650
• CS-0350297
• SCHEMBL12476008

• MDL： MFCD11110159
• InChIKey： IQKMIEVCPXGAPB-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12O2/c1-8-3-4-10(12-2)9(7-8)5-6-11/h3-4,6-7H,5H2,1-2H3
• SMILES： CC1=CC(=C(C=C1)OC)CC=O

Computed Properties

• Exact Mass: 164.083729621g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 164.083729621g/mol
• Heavy Atom Count: 12
• Complexity: 145
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes